Cas no 61546-04-1 (1H-Imidazolium, 1-ethyl-3-hexadecyl-, chloride)

1H-Imidazolium, 1-ethyl-3-hexadecyl-, chloride structure
61546-04-1 structure
Product Name:1H-Imidazolium, 1-ethyl-3-hexadecyl-, chloride
CAS No:61546-04-1
MF:C21H43ClN2
MW:359.03252530098
CID:475412
PubChem ID:71394759
Update Time:2025-04-19

1H-Imidazolium, 1-ethyl-3-hexadecyl-, chloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium, 1-ethyl-3-hexadecyl-, chloride
    • 1-ethyl-3-hexadecyl-1,2-dihydroimidazol-1-ium,chloride
    • DTXSID90816430
    • 61546-04-1
    • 1-Ethyl-3-hexadecyl-2,3-dihydro-1H-imidazol-1-ium chloride
    • Inchi: 1S/C21H42N2.ClH/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-20-19-22(4-2)21-23;/h19-20H,3-18,21H2,1-2H3;1H
    • InChI Key: NSNDKMBITSHRLZ-UHFFFAOYSA-N
    • SMILES: [Cl-].[NH+]1(C=CN(CCCCCCCCCCCCCCCC)C1)CC

Computed Properties

  • Exact Mass: 314.9751
  • Monoisotopic Mass: 358.3114771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 275
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 7.7Ų

Experimental Properties

  • PSA: 9.14
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